![molecular formula C8H8BFO2 B1355230 trans-2-(3-Fluorophenyl)vinylboronic acid CAS No. 849062-22-2](/img/structure/B1355230.png)
trans-2-(3-Fluorophenyl)vinylboronic acid
Overview
Description
Trans-2-(3-Fluorophenyl)vinylboronic acid (TFPVBA) is an organoboron compound that has been used in a variety of synthetic chemistry applications. It is a versatile reagent that can be used in a variety of organic and inorganic transformations. TFPVBA has also been investigated for its potential applications in scientific research, including as a biochemical and physiological agent. Additionally, this paper will discuss potential future directions for the use of TFPVBA in scientific research.
Scientific Research Applications
Suzuki Reactions and Synthesis
Trans-2-(3-Fluorophenyl)vinylboronic acid plays a crucial role in Suzuki reactions, which are used for creating various organic compounds. A study highlighted the synthesis of trans-2-(trifluoromethyl)cyclopropanes using Suzuki reactions with vinylboronic acid derivatives (Duncton & Singh, 2013). Additionally, a mechanism study of a Suzuki-type homocoupling reaction catalyzed by palladium nanocubes was conducted using trans-2-phenylvinylboronic acid (Elias et al., 2017).
Catalytic Applications
In catalysis, this compound is used as a precursor or intermediate. For instance, the dehydrogenative borylation of vinylarenes was catalyzed efficiently without sacrificing half of the alkene substrate, leading to useful vinylboronate esters (Coapes et al., 2003). Another study demonstrated a simple palladium(II) precatalyst for Suzuki-Miyaura couplings of benzylic, aryl, heteroaryl, and vinyl coupling partners using vinylboronic acids (Burns et al., 2007).
Computational Studies
A computational study using the Becke3LYP DFT functional focused on the cross-coupling reaction of vinyl bromide and vinylboronic acid catalyzed by palladium diphosphine, providing insights into the catalytic cycle and different stages of the reaction (Braga et al., 2006).
Synthesis of Fluoro Compounds
This compound is used in the synthesis of fluoro compounds. For example, fluoro-carbyne and derived fluoro-vinylidene complexes of rhenium were synthesized, demonstrating their redox properties (Almeida & Pombeiro, 1997).
Cobalt-Catalyzed Reactions
The cobalt-catalyzed addition of styrylboronic acids to 2-vinylpyridine derivatives showcased the essential role of the adjacent nitrogen atom in facilitating the addition of the styryl cobalt species, generated by transmetalation, onto the vinyl group (Kobayashi et al., 2011).
Photocatalytic and Radical Reactions
Vinylboronates and alkylboronates, including this compound derivatives, were used in a photocatalyzed radical relayed regio- and stereoselective trifluoromethylthiolation-boration. This strategy is crucial for constructing fluorine-containing vinylboronates and alkylborboronates with high regio- and stereoselectivity, further convertible into valuable synthons through boryl migration (Zhang et al., 2021).
Mechanism of Action
Target of Action
Trans-2-(3-Fluorophenyl)vinylboronic acid is primarily used as a reactant in various chemical reactions . The specific targets of this compound can vary depending on the reaction it is involved in.
Mode of Action
This compound is known to participate in reactions such as the enantioselective diastereoselective synthesis of tetracyclins via metal-catalyzed ring opening of meso-oxabicyclic alkenes followed by hydrogenation and Friedel-Crafts alkylation . It can also be involved in palladium-catalyzed Suzuki-Miyaura coupling reactions .
Biochemical Pathways
The biochemical pathways affected by this compound are dependent on the specific reactions it is involved in. For instance, in the synthesis of tetracyclins, it contributes to the formation of the tetracyclic structure characteristic of these antibiotics .
Result of Action
The result of the action of this compound is the formation of new compounds through chemical reactions. For example, it can contribute to the synthesis of tetracyclins, a class of antibiotics, or the formation of new compounds through Suzuki-Miyaura coupling reactions .
Action Environment
The action of this compound can be influenced by various environmental factors, including temperature, pH, and the presence of other reactants or catalysts. For instance, its melting point is reported to be between 184-186 °C , indicating that it is stable at room temperature but can be affected by high temperatures.
properties
IUPAC Name |
[(E)-2-(3-fluorophenyl)ethenyl]boronic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BFO2/c10-8-3-1-2-7(6-8)4-5-9(11)12/h1-6,11-12H/b5-4+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONXKUGHKGCSZJO-SNAWJCMRSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C=CC1=CC(=CC=C1)F)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
B(/C=C/C1=CC(=CC=C1)F)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BFO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201247887 | |
Record name | B-[(1E)-2-(3-Fluorophenyl)ethenyl]boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201247887 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.96 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
849062-22-2 | |
Record name | B-[(1E)-2-(3-Fluorophenyl)ethenyl]boronic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=849062-22-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | B-[(1E)-2-(3-Fluorophenyl)ethenyl]boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201247887 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.